Cas no 64071-73-4 (1-Propanethiol-SD)

• Product Name: 1-Propanethiol-SD
• CAS No: 64071-73-4
• MF: C₃H₈S
• MW: 77.1667814254761
• CID: 502643
• PubChem ID: 15557888
• Update Time: 2025-10-05

1-Propanethiol-SD Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol-d (9CI)
• PROPANETHIOL-SD
• (D1)-1-Propanthiol
• [1,2]oxathiolane 2,2-dioxide
• 1,2-oxathiolane-2,2-dioxide
• 1,3-Propanesulfone
• 1,3-Propansulton
• 1,3-propyl sultone
• 1-propanedeuteriothiol
• C sultone
• Deutero-1-propanthiol
• Propan-1-thiol-d(1)
• PROPANE SULTONE
• Propane(D)thiol
• propanesultone[qr]
• Propyl Sultone
• S-deuterio-propane-1-thiol
• F93232
• 64071-73-4
• 1-Propanethiol-d(9ci)
• 1-PROPANETHIOL-SD
• 1-Propanethiol-SD

• Inchi： 1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3/i/hD
• InChI Key： SUVIGLJNEAMWEG-DYCDLGHISA-N
• SMILES： S([2H])CCC

Computed Properties

• Exact Mass: 77.041
• Monoisotopic Mass: 77.041
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 1A^2